Cas no 252561-92-5 (4-(Methylsulfonyl)-3-(trifluoromethyl)aniline)

• Product Name: 4-(Methylsulfonyl)-3-(trifluoromethyl)aniline
• CAS No: 252561-92-5
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• MDL: MFCD12807191
• CID: 3161086
• PubChem ID: 22316682
• Update Time: 2025-05-23

4-(Methylsulfonyl)-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• F83025
• 5-Amino-2-(methylsulphonyl)benzotrifluoride
• DB-379955
• 4-(Methylsulphonyl)-3-(trifluoromethyl)aniline, 4-Amino-2-(trifluoromethyl)phenyl methyl sulphone
• SCHEMBL4639494
• 4-methanesulfonyl-3-(trifluoromethyl)aniline
• CS-0207972
• 4-(Methylsulfonyl)-3-(trifluoromethyl)benzenamine
• CKA56192
• PS-7600
• 4-methylsulfonyl-3-(trifluoromethyl)aniline
• AKOS010149230
• 252561-92-5
• DTXSID101235249
• 4-(Methylsulphonyl)-3-(trifluoromethyl)aniline
• MFCD12807191
• 4-(Methylsulfonyl)-3-(trifluoromethyl)aniline

• MDL： MFCD12807191
• Inchi： 1S/C8H8F3NO2S/c1-15(13,14)7-3-2-5(12)4-6(7)8(9,10)11/h2-4H,12H2,1H3
• InChI Key： MDHRVGGGCCSPMR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1C(F)(F)F)N)(=O)=O

Computed Properties

• Exact Mass: 239.02278416g/mol
• Monoisotopic Mass: 239.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines

Additional information on 4-(Methylsulfonyl)-3-(trifluoromethyl)aniline

Introduction to 4-(Methylsulfonyl)-3-(trifluoromethyl)aniline (CAS No. 252561-92-5)

4-(Methylsulfonyl)-3-(trifluoromethyl)aniline, with the CAS number 252561-92-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a methylsulfonyl group and a trifluoromethyl group attached to an aniline backbone. These functional groups endow the molecule with distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 4-(Methylsulfonyl)-3-(trifluoromethyl)aniline can be represented as C₉H₈F₃NO₂S. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the methylsulfonyl group contributes to its polarity and reactivity. These features make it an attractive scaffold for the design and synthesis of novel pharmaceutical agents.

In recent years, 4-(Methylsulfonyl)-3-(trifluoromethyl)aniline has been extensively studied for its potential therapeutic applications. One notable area of research is its use as a lead compound in the development of inhibitors for various enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes these derivatives promising candidates for the treatment of various cancers.

Beyond cancer research, 4-(Methylsulfonyl)-3-(trifluoromethyl)aniline has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has demonstrated that certain derivatives of this compound can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and enzymes involved in the inflammatory pathway.

The synthetic accessibility of 4-(Methylsulfonyl)-3-(trifluoromethyl)aniline is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including nitration, reduction, and sulfonylation steps. This ease of synthesis allows researchers to efficiently produce large quantities of the compound for further investigation and optimization.

In addition to its therapeutic potential, 4-(Methylsulfonyl)-3-(trifluoromethyl)aniline has also been studied for its role in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to fine-tune the electronic properties by modifying the functional groups on the aniline backbone opens up new possibilities for developing advanced materials with enhanced performance.

The safety profile of 4-(Methylsulfonyl)-3-(trifluoromethyl)aniline is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, ongoing research is necessary to fully understand its safety profile and potential side effects in humans.

In conclusion, 4-(Methylsulfonyl)-3-(trifluoromethyl)aniline (CAS No. 252561-92-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and applications, this compound is likely to play an increasingly important role in advancing medical treatments and technological innovations.